Cas no 303792-63-4 (3-{2-(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-ylacetamido}benzoic acid)

• Product Name: 3-{2-(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-ylacetamido}benzoic acid
• CAS No: 303792-63-4
• MF: C₁₉H₁₄N₂O₄S₂
• MW: 398.455461978912
• CID: 1442627
• PubChem ID: 1356778
• Update Time: 2025-07-01

3-{2-(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-ylacetamido}benzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,3-[[[4-oxo-5-(phenylmethylene)-2-thioxo-3-thiazolidinyl]acetyl]amino]-
• 3-{2-(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-ylacetamido}benzoic acid
• AB00088310-03
• 3-{2-[(5Z)-4-OXO-5-(PHENYLMETHYLIDENE)-2-SULFANYLIDENE-1,3-THIAZOLIDIN-3-YL]ACETAMIDO}BENZOIC ACID
• BIM-0023531.P001
• STL298065
• Z56776190
• F0385-0645
• 3-({[(5Z)-5-benzylidene-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]acetyl}amino)benzoic acid
• 3-[[2-[(5Z)-5-benzylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]acetyl]amino]benzoic acid
• MFCD01035493
• (Z)-3-(2-(5-benzylidene-4-oxo-2-thioxothiazolidin-3-yl)acetamido)benzoic acid
• AKOS002200541
• CCG-10819
• 303792-63-4
• AB00088310-01

• Inchi： 1S/C19H14N2O4S2/c22-16(20-14-8-4-7-13(10-14)18(24)25)11-21-17(23)15(27-19(21)26)9-12-5-2-1-3-6-12/h1-10H,11H2,(H,20,22)(H,24,25)/b15-9-
• InChI Key： GWKLTKLITCXIIU-DHDCSXOGSA-N
• SMILES： S1C(N(C(/C/1=C/C1C=CC=CC=1)=O)CC(NC1C=CC=C(C(=O)O)C=1)=O)=S

Computed Properties

• Exact Mass: 398.03962
• Monoisotopic Mass: 398.03949928g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 658
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 144Ų

Experimental Properties

• PSA: 86.71

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on 3-{2-(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-ylacetamido}benzoic acid

3-{2-(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-ylacetamido}benzoic acid (CAS No. 303792-63-4): An Overview

3-{2-(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-ylacetamido}benzoic acid (CAS No. 303792-63-4) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of thiazolidines, which are known for their diverse biological activities, including antiviral, antibacterial, and anticancer properties.

The molecular structure of 3-{2-(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-ylacetamido}benzoic acid is characterized by a thiazolidine ring fused with a benzene ring and a sulfanyl group. The presence of these functional groups imparts unique chemical and biological properties to the compound. Recent studies have highlighted the importance of thiazolidine derivatives in drug discovery, particularly in the development of novel therapeutics for various diseases.

In terms of its chemical properties, 3-{2-(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-ylacetamido}benzoic acid exhibits high stability and solubility in polar solvents. These characteristics make it suitable for various pharmaceutical formulations and delivery systems. Additionally, the compound's ability to form stable complexes with metal ions has been explored for potential applications in metal-based drug design.

One of the key areas of research involving 3-{2-(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-ylacetamido}benzoic acid is its antiviral activity. Studies have shown that this compound exhibits potent inhibitory effects against several viruses, including influenza and HIV. The mechanism of action is believed to involve the disruption of viral replication processes and the modulation of host cell signaling pathways. These findings have significant implications for the development of new antiviral drugs, especially in light of the ongoing global health challenges posed by viral infections.

Beyond its antiviral properties, 3-{2-(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-ylacetamido}benzoic acid has also been investigated for its potential anticancer activity. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer and colorectal cancer cells. The anticancer effects are attributed to its ability to inhibit key signaling pathways involved in cell proliferation and survival. These findings suggest that 3-{2-(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-ylacetamido}benzoic acid could be a promising lead compound for further drug development in oncology.

The pharmacokinetic properties of 3-{2-(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-ylacetamido}benzoic acid have also been studied extensively. Research has shown that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its effectiveness as a therapeutic agent. In particular, its high oral bioavailability and low toxicity make it an attractive candidate for clinical trials.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-{2-(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-y-lacetamido}benzoic acid in various disease conditions. Early results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later stages of clinical development.

In conclusion, 3-{2-(5Z)-4-o-xo-5-(phenylmethylidene)-2-sulfanylidene-l, 3-thiazolidin - 3 - ylacetamido}benzoic acid (CAS No. 303792 - 6 6 - 4) represents a promising candidate in the field of medicinal chemistry due to its diverse biological activities and favorable pharmacological properties. Ongoing research continues to uncover new applications and mechanisms of action for this compound, highlighting its potential as a valuable therapeutic agent in the treatment of various diseases.